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Compound of Interest

Compound Name: Tazarotenic Acid-d8

Cat. No.: B15558130

This guide provides comprehensive safety and handling protocols for Tazarotenic Acid-d8, a
deuterated analog of Tazarotenic Acid. The information herein is intended for researchers,
scientists, and professionals in drug development. While specific safety data for Tazarotenic
Acid-d8 is limited, this document extrapolates from the known safety profile of the parent
compounds, Tazarotene and Tazarotenic Acid, to ensure best practices in a laboratory setting.

Introduction to Tazarotenic Acid-d8

Tazarotenic Acid-d8 is the deuterated form of Tazarotenic Acid, the active metabolite of the
topical retinoid Tazarotene. The deuterium labeling at the four methyl groups of the 4,4-
dimethylthiochroman ring system makes it a valuable internal standard for quantitative
bioanalytical applications, such as mass spectrometry-based assays, due to its mass shift of +8
m/z compared to the unlabeled compound[1]. Its chemical stability under standard laboratory
conditions ensures no significant hydrogen-deuterium exchange occurs, providing reliability in
experimental settings[1].

Hazard Identification and Classification

Based on the data for the parent compound, Tazarotene, Tazarotenic Acid-d8 should be
handled as a substance with potential reproductive toxicity.

GHS Classification (based on Tazarotene):

e Reproductive Toxicity: Category 2
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Hazard Statements (based on Tazarotene):
e H361: Suspected of damaging fertility or the unborn child.

Signal Word: Warning

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Tazarotenic
Acid-d8 and its parent compounds.

Tazarotenic Acid-

Property d8 Tazarotenic Acid Tazarotene
Molecular Formula C19H9DsNO2S][2] C19H17NO2S]3] C21H21NO2S
Molecular Weight 331.46 g/mol [2] 323.41 g/mol [3] 351.46 g/mol
CAS Number Not Available[2] 118292-41-4[3] 118292-40-3[4]
Appearance Solid Solid Solid

Purity (by HPLC) >95%[1] >90%][3] <100%][4]

Toxicological Data (Based on Tazarotene)

The toxicological data for Tazarotenic Acid-d8 has not been explicitly determined. The
following data for the parent compound, Tazarotene, should be used for risk assessment.

Metric Value Species Route Reference

LD50 >2 g/kg Rat Oral

0.14 mg/kg /1
TDLo week Human Oral

(intermittent)

Developmental
Toxicity No-Effect  0.05 mg/kg/day Rat, Rabbit Oral [5]

Level
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Excessive topical use of Tazarotene may lead to significant skin reactions such as redness,
peeling, or discomfort. Oral ingestion has been associated with potential liver function effects
and hypertriglyceridemia[5].

Handling and Storage

5.1. Personal Protective Equipment (PPE)

Gloves: Wear protective gloves.

Clothing: Wear protective clothing.

Eye/Face Protection: Use eye and face protection.

Respiratory Protection: Avoid inhalation of dust. Ensure adequate ventilation.

5.2. Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.
o Eyewash stations and safety showers should be readily accessible.

5.3. Storage Conditions

Compound Recommended Storage
Tazarotenic Acid-d8 +4°C[1]
Tazarotenic Acid Refrigerator (2-8°C) for long-term storage[3]

Keep refrigerated to maintain product quality[4].
Tazarotene Store locked up in a dry, well-ventilated place

with the container tightly closed[4].

5.4. Spills and Disposal

o Spills: In case of a spill, avoid generating dust. Cover drains and collect the material into a
suitable container for disposal. Clean the affected area thoroughly.
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o Disposal: Dispose of contents and container to an approved waste disposal plant.
Experimental Protocols and Workflows
6.1. General Laboratory Safety Workflow

The following diagram illustrates a standard workflow for handling Tazarotenic Acid-d8 in a

laboratory setting.
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General laboratory workflow for handling Tazarotenic Acid-d8.

6.2. Hierarchy of Safety Controls
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This diagram outlines the logical relationship of safety precautions when working with
potentially hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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